Cas no 1249053-49-3 (5-Methyl-2-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine
• CAS No: 1249053-49-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD16713971
• CID: 2196027
• PubChem ID: 62349200
• Update Time: 2025-06-28

5-Methyl-2-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine

• MDL： MFCD16713971
• Inchi： 1S/C10H14N2O/c1-8-2-3-10(12-6-8)13-9-4-5-11-7-9/h2-3,6,9,11H,4-5,7H2,1H3
• InChI Key： LWJPUNUAQFDVFC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CN=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine

Introduction to 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 1249053-49-3)

5-Methyl-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 1249053-49-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and its role in the development of novel drug candidates.

The chemical structure of 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine consists of a pyridine ring substituted with a methyl group at the 5-position and a pyrrolidin-3-yloxy group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research purposes.

In recent years, significant advancements have been made in understanding the pharmacological properties of 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine. Studies have shown that this compound exhibits potent activity against several biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to modulate specific G-protein coupled receptors (GPCRs), which are crucial in various physiological processes and disease states.

The therapeutic potential of 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine has been explored in multiple preclinical studies. One notable study investigated its effects on central nervous system (CNS) disorders, such as anxiety and depression. The results indicated that this compound could effectively reduce anxiety-like behaviors in animal models, suggesting its potential as an anxiolytic agent. Additionally, preliminary data suggest that it may have neuroprotective properties, which could be beneficial in the treatment of neurodegenerative diseases.

Beyond its CNS applications, 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties and its ability to inhibit specific inflammatory pathways. This makes it a potential candidate for the development of new anti-inflammatory drugs, which could be used to treat conditions such as arthritis and inflammatory bowel disease.

The synthetic route to produce 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine is well-documented in the literature. Typically, it involves a multi-step process that includes the formation of the pyrrolidine ring and subsequent substitution reactions to introduce the desired functional groups. The efficiency and scalability of these synthetic methods are crucial for large-scale production and commercialization efforts.

In terms of safety and toxicity, extensive studies have been conducted to evaluate the potential side effects of 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine. Preclinical data indicate that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety profile in humans.

The future prospects for 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Additionally, efforts are being made to develop more potent and selective analogs through structure-activity relationship (SAR) studies. These advancements could lead to the discovery of novel drug candidates with improved efficacy and reduced side effects.

In conclusion, 5-Methyl-2-(pyrrolidin-3-yloxy)pyridine (CAS No. 1249053-49-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into new therapeutic agents.